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Dissipation Kinetics and Comparative Data

The table below summarizes the dissipation half-lives of trifloxystrobin and a commonly co-formulated

fungicide, tebuconazole, in tomatoes and soil from multiple studies. The dissipation typically follows first-

order kinetics [1] [2].

Matrix Location/Study
Application
Rate

Trifloxystrobin
Half-life (Days)

Tebuconazole
Half-life (Days)

Other
Fungicides
(Half-life,
Days)

Tomato Beijing, China

[3]

Not Specified 2.9 - -

Tomato Shandong,

China [3]

Not Specified 5.4 - -

Tomato Punjab, India [2] 350 g ha⁻¹

(Nativo
75WG)

1.39 0.93 -

Tomato Punjab, India [2] 700 g ha⁻¹
(Nativo

75WG)

1.94 0.78 -
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Matrix Location/Study
Application
Rate

Trifloxystrobin
Half-life (Days)

Tebuconazole
Half-life (Days)

Other
Fungicides
(Half-life,
Days)

Soil Beijing, China

[3]

Not Specified 1.9 - -

Soil Shandong,

China [3]

Not Specified 3.0 - -

Apple Multi-location,

India [4]

100-200 g a.i.

ha⁻¹

2.5 - 6.6 4.1 - 11.8 -

Cucumber Multi-location,

China [5]

105 g a.i./hm² 2.1 - 3.5 - Bupirimate:

2.9 - 6.4 [5]

Cowpea Greenhouse,

China [6]

375 mL/ha

(Formulation)

10.83 - 22.36 - Fluopyram:

2.60 - 10.66
[6]

Edible
Rose

Multi-location,
China [1]

184 g a.i./hm² 1.2 - 2.7 1.9 - 2.9 -

Detailed Experimental Protocols

The data in the table above were generated using robust and standardized analytical procedures. Here is a

detailed look at the key methodologies.

Field Trial Design

Application: Fungicides are typically applied at the recommended dose at the fruit initiation stage,

with 2-3 subsequent applications at 7-day intervals [2] [4].
Sampling: For dissipation studies, samples (tomato fruits, soil, etc.) are collected at predetermined

intervals after the final application (e.g., 0 days [2 hours after spray], 1, 3, 5, 7, 10, 15 days) [2].
Samples are immediately transported to the lab, homogenized, and stored frozen until analysis.
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Sample Extraction and Cleanup (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used [3] [1] [6].

Extraction: A representative homogenized sample (e.g., 10 g or 50 g) is weighed into a centrifuge

tube and extracted with a solvent like acetonitrile, often acidified with 1% formic acid [6] [7]. Salt
mixtures (e.g., MgSO₄, NaCl) are added to induce liquid-liquid partitioning [2] [7].

Cleanup: The extract is purified using dispersive Solid-Phase Extraction (d-SPE) with sorbents such
as Primary Secondary Amine (PSA) to remove fatty acids and Graphitized Carbon Black (GCB) to
remove pigments [5] [6]. The final extract is filtered before instrumental analysis.

Instrumental Analysis and Quantification

Analysis: The target analytes (trifloxystrobin, its metabolite trifloxystrobin acid, and other

fungicides) are separated and quantified using High-Performance Liquid Chromatography tandem
Mass Spectrometry (HPLC-MS/MS) or Gas Chromatography (GC) with detectors like Electron

Capture Detector (ECD) [3] [2].
Quantification: Residues are quantified by comparing the peak area/height of the sample with a

matrix-matched calibration curve. The limits of quantification (LOQ) for these methods are
generally as low as 0.01 mg/kg [1] [5].

Metabolite Tracking: For trifloxystrobin, regulatory assessments often require measuring the sum
of the parent compound and its primary acid metabolite, CGA321113, which can be the major residue

compound in soil [3] [1] [5].

Research Workflow for Dissipation Kinetics

The following diagram outlines the key stages of a typical study on pesticide dissipation kinetics.
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Key Insights for Researchers

Metabolite Monitoring is Crucial: The dissipation data for trifloxystrobin often represent the sum
of the parent compound and its acid metabolite, CGA321113 [3] [2]. This metabolite can become the

dominant residue in certain matrices like soil, making its analysis essential for a complete
environmental and dietary risk assessment [3].

Influence of Environmental and Agronomic Factors: Dissipation rates can vary significantly based
on location due to differences in climate, soil properties, and agricultural practices [3] [4]. This

underscores the importance of multi-location studies to obtain a representative understanding of a
pesticide's behavior in the environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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